Methyl 2-Methoxy-5-phenylbenzoate

• Molecular Formula: C15H14O3
• Molecular Weight: 242.27 g/mol
• IUPAC Name: methyl 2-methoxy-5-phenylbenzoate
• InChI: InChI=1S/C15H14O3/c1-17-14-9-8-12(10-13(14)15(16)18-2)11-6-4-3-5-7-11/h3-10H,1-2H3
• InChI Key: PLWCPEJTHPQFST-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=CC=CC=C2)C(=O)OC

Description

Methyl 2-Methoxy-5-phenylbenzoate is a useful research compound. Its molecular formula is C15H14O3 and its molecular weight is 242.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

1.06 g (3.64 mmol) of methyl 2-Methoxy-5-iodobenzoate, 460 mg (3.78 mmol) of phenylboronic acid, 83 mg (2 molar %) of tetrakistriphenylphosphine palladium and 1.52 g (14.4 mmol) of sodium carbonate were heated under reflux in 12 ml of toluene/ethanol/water (2/1/1) solvent mixture for 2 hours. After the filtration through Celite followed by the after treatment conducted by an ordinary method, the obtained residue was purified by the silica gel column chromatography to obtain the title compound.

Synthesis routes and methods II

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